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Compound of Interest

Compound Name: TWS119 TFA

Cat. No.: B560273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, chemical properties, and
mechanism of action of TWS119, a potent small molecule inhibitor of Glycogen Synthase
Kinase-3p (GSK-3B). TWS119 has emerged as a critical tool in stem cell research and
presents potential for therapeutic development due to its ability to modulate the Wnt/3-catenin

signaling pathway.

Discovery and Background

TWS119 was identified through a high-throughput phenotypic screening of kinase-directed
combinatorial libraries.[1] The screen was designed to discover small molecules capable of
inducing neurogenesis in murine embryonic stem cells (ESCs).[1] TWS119, a 4,6-disubstituted
pyrrolopyrimidine, was isolated for its potent ability to induce neuronal differentiation.[1]
Subsequent affinity chromatography and biochemical assays identified its primary cellular
target as Glycogen Synthase Kinase-3 (GSK-3[3), a key negative regulator of the canonical
Wnt/(3-catenin signaling pathway.[1]

Chemical Properties

TWS119 is a cell-permeable compound with well-defined chemical characteristics crucial for its
biological activity and experimental application.
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Property Value Reference

3-[[6-(3-aminophenyl)-7H-
Chemical Name pyrrolo[2,3-d]pyrimidin-4- [2][3]
ylJoxy]-phenol

Molecular Formula C18H14N40O2 [21[3]1[41[5]
Molecular Weight 318.33 g/mol [2][5]
CAS Number 601514-19-6 [2][4]15]
) >90% to >98% (vendor
Purity [21[31[41[5]
dependent)

Soluble in DMSO (e.g., to 100
Solubility mM) and ethanol (e.g., to 5 [315]
mM)

Mechanism of Action: GSK-33 Inhibition and Wnt/[3-
catenin Pathway Activation

TWS119 exerts its biological effects primarily through the potent and specific inhibition of GSK-
3B.[2I[41I51I6]1[7]

GSK-3 Inhibition

GSK-3p is a constitutively active serine/threonine kinase that phosphorylates a wide range of
substrates, including B-catenin. TWS119 directly binds to GSK-33, inhibiting its kinase activity.
[6] This inhibition prevents the phosphorylation of 3-catenin.

Parameter Value Reference
ICs0 (GSK-3P) 30 nM (cell-free assay) [BI[21[5116][7]
K 126 nM [41[6]

Wnt/B-catenin Signaling Pathway Activation
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In the absence of a Wnt signal, GSK-3[3 is part of a "destruction complex" that phosphorylates
-catenin, targeting it for ubiquitination and proteasomal degradation. By inhibiting GSK-3[3,
TWS119 prevents (-catenin phosphorylation and subsequent degradation.[2] This leads to the
accumulation of B-catenin in the cytoplasm and its translocation to the nucleus.[2][6] In the
nucleus, B-catenin associates with T-cell factor/lymphoid enhancer-binding factor (TCF/LEF)

transcription factors to activate the expression of Wnt target genes.[1][8]
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Fig. 1: TWS119 mechanism of action in the Wnt/p-catenin pathway.

Experimental Protocols
Neuronal Differentiation of Mouse Embryonic Stem Cells

This protocol is adapted from the original discovery of TWS119's neurogenic properties.[1][9]

Materials:
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e Mouse embryonic stem cells (e.g., D3 cell line)[9]
e ESC culture medium

 Differentiation medium: MEMa supplemented with 2% FBS (or B27-supplemented
neurobasal medium for long-term culture)[9]

e TWS119 stock solution (in DMSO)

 Tissue culture plates

e Antibodies for immunofluorescence (e.g., anti-TuJ1, anti-Map2)
Procedure:

e Culture mouse ESCs to confluency under standard conditions.

e To induce differentiation, treat the ESCs with TWS119 at a final concentration of 400 nM in
the differentiation medium.[1][3][5]

 Incubate the cells for 2 days in the presence of TWS119.[1][9]
o After 2 days, replace the medium with fresh, compound-free differentiation medium.[1][9]
» Continue to culture for an additional 2-14 days, changing the medium as needed.[9]

o Assess neuronal differentiation by immunofluorescence staining for neuronal markers such
as Blll-tubulin (TuJ1) and Microtubule-Associated Protein 2 (Map2).[1][9]
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Fig. 2: Workflow for TWS119-induced neuronal differentiation of ESCs.

TCFILEF Reporter Assay

This assay quantifies the activation of the Wnt/B-catenin pathway by measuring the
transcriptional activity of TCF/LEF.[1]

Materials:
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o Cells transfected with a TCF/LEF luciferase reporter construct

e TWS119 stock solution (in DMSO)

 Cell culture medium

o Luciferase assay reagent

e Luminometer

Procedure:

o Plate the TCF/LEF reporter cells in a multi-well plate.

o Treat the cells with varying concentrations of TWS119 (e.g., up to 10 uM).[1]
 Incubate for a defined period (e.g., 36 hours).[1]

¢ Lyse the cells and measure luciferase activity using a luminometer according to the
manufacturer's instructions.

+ Normalize the luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase)
or total protein concentration.

Applications in Research
TWS119 has become an invaluable tool across various research fields:

» Stem Cell Biology: Inducing neuronal differentiation of pluripotent stem cells and studying the
mechanisms of cell fate determination.[1][2]

» Cancer Research: Investigating the role of the Wnt/3-catenin pathway in cancer cell
proliferation and apoptosis.[4]

o Immunology: Modulating T-cell differentiation, particularly in the generation of memory stem
T-cells for adoptive immunotherapies.[4][8][10]
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e Neuroscience: Studying neuronal regeneration and protection in models of neurological
damage.[11]

Conclusion

TWS119 is a well-characterized and potent inhibitor of GSK-3[3 that serves as a reliable
activator of the Wnt/[3-catenin signaling pathway. Its discovery has significantly advanced our
ability to manipulate cell fate, particularly in the context of stem cell differentiation. This guide
provides core technical information to aid researchers in the effective application of TWS119 in
their experimental designs. As with any biologically active small molecule, careful dose-
response studies are recommended for each specific cell type and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [TWS119: A Technical Guide to a Potent GSK-33
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560273#discovery-and-chemical-properties-of-
tws119-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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